Cas no 390811-06-0 (L-Tyrosine,O-(1-carboxy-1-methylethyl)-N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-)

• Product name: L-Tyrosine,O-(1-carboxy-1-methylethyl)-N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-
• CAS No: 390811-06-0
• MF: C₃₁H₃₃N₃O₇
• MW: 559.60962843895
• CID: 1501018

L-Tyrosine,O-(1-carboxy-1-methylethyl)-N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,O-(1-carboxy-1-methylethyl)-N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-
• L-Tyrosine, O-(1-carboxy-1-methylethyl)-N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-

• Inchi： 1S/C31H33N3O7/c1-31(2,30(38)39)41-23-11-8-19(9-12-23)16-25(29(36)37)33-28(35)20-10-13-26-24(17-20)32-27(21-14-15-40-18-21)34(26)22-6-4-3-5-7-22/h8-15,17-18,22,25H,3-7,16H2,1-2H3,(H,33,35)(H,36,37)(H,38,39)/t25-/m0/s1
• InChI Key： VWQIDNQCGQXDQI-VWLOTQADSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(OC(C(O)=O)(C)C)C=C1)NC(C1=CC=C2N(C3CCCCC3)C(C3C=COC=3)=NC2=C1)=O

Computed Properties

• Exact Mass: 559.23199

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• PSA: 143.89
• pka: 2.98±0.10(Predicted)